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Compound of Interest

Compound Name: Dibutyl terephthalate

Cat. No.: B1670439

The proper disposal of chemical waste is paramount for ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
handling and disposal of dibutyl terephthalate, designed for researchers, scientists, and drug
development professionals. Adherence to these protocols is critical for maintaining compliance
with regulations and fostering a culture of safety.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is used. Handle dibutyl terephthalate in a well-ventilated area, preferably
under a chemical fume hood.[1]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

e Hand Protection: Use chemical-impermeable gloves that have been inspected for integrity
before use.[1][2]

o Body Protection: Wear a lab coat or fire/flame-resistant and impervious clothing.[1]
In the event of exposure, follow these first-aid measures:

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.[1]
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» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water.[1][2]

o Eye Contact: Rinse eyes thoroughly with plenty of water for at least 15 minutes.[1][2]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[1][2]

Spill and Leak Containment

In the case of a spill, prevent the chemical from entering drains or waterways.[1][3] Remove all
sources of ignition and use non-sparking tools for cleanup.[1]

Spill Cleanup Protocol:

Evacuate: Evacuate personnel to a safe area.[1]

o Contain: Absorb the spilled liquid with an inert, non-combustible material such as sand,
diatomaceous earth, or a universal absorbent.[3]

o Collect: Carefully sweep or shovel the absorbed material into a suitable, sealable, and
properly labeled container for disposal.[2][3]

o Decontaminate: Clean the affected area thoroughly.

Step-by-Step Disposal Procedure

The disposal of dibutyl terephthalate must comply with all applicable federal, state, and local
regulations. The U.S. Environmental Protection Agency (EPA) regulates hazardous waste
under the Resource Conservation and Recovery Act (RCRA).[4]

Step 1: Waste Characterization

The generator of the waste is responsible for determining if it is hazardous.[4][5] While dibutyl
terephthalate is not always formally classified as hazardous under GHS[1][6], related
compounds like dibutyl phthalate are considered reproductive toxins and are very toxic to
aquatic life.[7][8] Due to its environmental risks, it is best practice to manage dibutyl
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terephthalate waste as hazardous unless determined otherwise by analytical testing (e.qg.,
Toxicity Characteristic Leaching Procedure - TCLP).[9]

Step 2: Waste Collection and Containerization

o Container: Use a dedicated, leak-proof, and sealable container compatible with the chemical.
[1][3] Do not mix with other waste streams.

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "Dibutyl terephthalate,” and the date when the waste was first added.[10]

Step 3: On-Site Accumulation and Storage

o Store the sealed waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

o Adhere to the accumulation time limits set by the EPA for your facility's generator status
(e.g., Very Small, Small, or Large Quantity Generator).[5][9]

Step 4: Final Disposal

e Engage a Licensed Contractor: Arrange for the collection and disposal of the waste through
a licensed professional waste disposal company or your institution's Environmental Health
and Safety (EHS) department.[2][3]

e Manifesting: For off-site transport, a hazardous waste manifest must be completed to track
the waste from your facility to its final destination.[5]

» Approved Disposal Methods:

o Incineration: The recommended method is to burn the waste in a chemical incinerator
equipped with an afterburner and scrubber.[2]

o Landfill: Land disposal is highly restricted and generally requires pre-treatment to meet
specific standards.[9] Do not dispose of this chemical in a standard landfill.

Never dispose of dibutyl terephthalate down the drain or in regular trash.[1][3][11]
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Quantitative Data Summary

This table summarizes key quantitative data for dibutyl terephthalate.

Property Value Source(s)
Chemical Formula C16H2204 [6][12]
Molecular Weight 278.34 g/mol [6][12]
CAS Number 1962-75-0 [1][12]
Appearance .Cok.)rless to faint-yellow, oily [13]

liquid
Boiling Point 340 °C (644 °F)
Melting Point -35 °C (-31 °F)
Density 1.043 g/cm3 at 25 °C (77 °F)
Environmental Hazard Very toxic to aquatic life.[7][8] [71[8]

o Not classified as hazardous in
GHS Classification [6]
most reports.[6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of dibutyl
terephthalate waste in a laboratory setting.
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Dibutyl Terephthalate Disposal Workflow
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Caption: Decision workflow for dibutyl terephthalate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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